5-(3,4-Dihydroxy-1,5-cyclohexadien-1-yl)-5-phenylhydantoin

• CAS RN: 28129-90-0
• Molecular Formula: C15H14N2O4
• Molecular Weight: 286.28 g/mol
• IUPAC Name: 5-(3,4-dihydroxycyclohexa-1,5-dien-1-yl)-5-phenylimidazolidine-2,4-dione
• InChI: InChI=1S/C15H14N2O4/c18-11-7-6-10(8-12(11)19)15(9-4-2-1-3-5-9)13(20)16-14(21)17-15/h1-8,11-12,18-19H,(H2,16,17,20,21)
• InChI Key: FEEKFEKCXIDMIS-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2(C(=O)NC(=O)N2)C3=CC(C(C=C3)O)O
• synonyms: 5-(3,4-dihydroxy-1,5-cyclohexadien-1-yl)-5-phenylhydantoin; 5-(3,4-dihydroxy-1,5-cyclohexadien-1-yl)-5-phenylhydantoin, (3R-(1(R*),3alpha,4beta))-isomer; 5-(3,4-dihydroxy-1,5-cyclohexadien-1-yl)-5-phenylhydantoin, (3R-(1(S*),3alpha,4beta))-isomer; 5-DCYPH

Description

Phenytoin dihydrodiol, also known as 5-dcyph, belongs to the class of organic compounds known as phenylhydantoins. These are heterocyclic aromatic compounds containing an imiazolidinedione moiety substituted by a phenyl group. Phenytoin dihydrodiol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Phenytoin dihydrodiol has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, phenytoin dihydrodiol is primarily located in the cytoplasm. Phenytoin dihydrodiol can be biosynthesized from phenytoin arene-oxide through its interaction with the enzymes cytochrome P450 1A2, cytochrome P450 2C19, cytochrome P450 2E1, and epoxide hydrolase 1. In humans, phenytoin dihydrodiol is involved in the metabolic disorder called the phenytoin (antiarrhythmic) action pathway.